Cas no 1260381-71-2 (3-Acetyl-6-chloro-5-azaindole)

3-Acetyl-6-chloro-5-azaindole is a heterocyclic compound featuring a fused pyridine and pyrrole ring system, substituted with an acetyl group at the 3-position and a chlorine atom at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and acetyl functional groups offer versatile sites for further derivatization, enabling the development of targeted bioactive molecules. Its rigid azaindole core enhances binding affinity in medicinal chemistry applications, particularly in kinase inhibitor design. The compound’s high purity and stability ensure consistent performance in research and industrial processes. Suitable for cross-coupling and nucleophilic substitution reactions, it is a key building block for specialized organic synthesis.
3-Acetyl-6-chloro-5-azaindole structure
3-Acetyl-6-chloro-5-azaindole structure
Product Name:3-Acetyl-6-chloro-5-azaindole
CAS No:1260381-71-2
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD18380981
CID:1089084
PubChem ID:71721384
Update Time:2025-10-06

3-Acetyl-6-chloro-5-azaindole Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloro-1H-pyrrolo[3,2-c]pyridin-3-yl)ethanone
    • SCHEMBL17913413
    • SY315946
    • 1260381-71-2
    • MFCD18380981
    • 1-(6-Chloro-1H-pyrrolo[3,2-c]pyridin-3-yl)ethan-1-one
    • 3-Acetyl-6-chloro-5-azaindole
    • DTXSID40856982
    • MDL: MFCD18380981
    • Inchi: 1S/C9H7ClN2O/c1-5(13)6-3-11-8-2-9(10)12-4-7(6)8/h2-4,11H,1H3
    • InChI Key: KRCGNHFTCROBPI-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=N1)C(C(C)=O)=CN2

Computed Properties

  • Exact Mass: 194.0246905g/mol
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 45.8Ų

3-Acetyl-6-chloro-5-azaindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1260381-71-2 95%
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